
ODTMS surface treatment for glass
hydrophobicity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Octadecyltrimethoxysilane

CAS No.: 3069-42-9

Cat. No.: S577256

Get Quote

Introduction to ODTMS and Hydrophobic Glass

Hydrophobic glass, a surface-engineered material that repels water, is achieved by treating common glass

with specialized compounds like Octadecyltrimethoxysilane (ODTMS). This organosilane forms a durable,

water-repellent monolayer on the glass surface, causing water to bead up and roll off rather than spread out

[1]. This property is crucial in applications ranging from self-cleaning laboratory equipment to specialized

diagnostic devices where contamination control and minimal maintenance are paramount [2] [3].

The core mechanism involves ODTMS molecules reacting with the hydroxyl groups (-OH) naturally present

on a glass surface. This reaction creates strong covalent bonds (Si-O-Si), effectively capping the polar, water-

attracting sites and presenting a dense layer of nonpolar, organic methyl groups to the environment. This

layer shields the underlying polar glass, drastically reducing its surface energy and making it hydrophobic

[1].

Mechanism of Action: The Chemistry of ODTMS
Grafting

The process of creating a hydrophobic surface with ODTMS is a two-stage chemical reaction involving

hydrolysis and condensation.
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Hydrolysis: The methoxysilane groups (Si-OCH₃) of the ODTMS molecule first react with ambient

moisture, converting them into highly reactive silanol groups (Si-OH).
Condensation: These newly formed silanol groups then condense with the hydroxyl groups on the

glass surface, forming stable siloxane bonds (Si-O-Si). Simultaneously, adjacent ODTMS molecules
can condense with each other, creating a cross-linked polymeric monolayer.

The resulting surface is covered with long, aliphatic octadecyl (C18) chains. These nonpolar, organic chains

are "water-fearing" (hydrophobic) and are responsible for the observed repellency. The quality of this

monolayer—its surface coverage, uniformity, and molecular density—directly determines the performance

and durability of the hydrophobic coating [1].

The following diagram illustrates this chemical process and the resulting molecular structure on the glass

surface.

ODTMS Grafting Mechanism on Glass

Glass

Hydrolyzed

1. Hydrolysis

ODTMS

1. Hydrolysis

Monolayer

2. Condensation

Click to download full resolution via product page

ODTMS Surface Treatment Protocol

This protocol details the procedure for creating a hydrophobic glass surface using ODTMS. The entire

process should be conducted in a fume hood with appropriate personal protective equipment (PPE),

including gloves and safety glasses.
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Materials and Equipment

Table 1: Required Materials and Equipment

Category Item Specifications / Notes

Glass
Substrate

Microscope slides, coverslips, or glassware Must be clean and free of
contaminants

Chemical Octadecyltrimethoxysilane (ODTMS) ≥95% purity recommended

Solvents Toluene or Anhydrous Hexane Anhydrous grade preferred

Solvents Ethanol or Isopropanol Laboratory grade

Acid Hydrochloric Acid (HCl) or Sulfuric Acid

(H₂SO₄)

For piranha solution (EXTREME
CAUTION)

Equipment Plasma Cleaner (optional) For high-performance applications

Equipment Vacuum Desiccator or Oven For drying and curing

Labware Glass staining jars or Teflon containers For solution immersion

Labware Tweezers, beakers, measuring cylinders

Step-by-Step Procedure

Glass Surface Pre-cleaning:

Method A (Standard): Immerse glass substrates in a beaker of ethanol or isopropanol and
sonicate for 15-20 minutes. Rinse thoroughly with deionized water and dry under a stream of

clean nitrogen or inert gas.
Method B (Aggressive/Optimal): Treat glass with a piranha solution (a 3:1 mixture of

concentrated sulfuric acid and 30% hydrogen peroxide) for 30-60 minutes. Warning: Piranha
solution is highly corrosive, exothermic, and can explode upon contact with organic
materials. Use extreme caution and consult institutional safety protocols. After treatment,
rinse copiously with deionized water and dry. Alternatively, use oxygen plasma treatment for 5-
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10 minutes. Both methods generate a high density of surface hydroxyl groups, which is critical

for monolayer formation [1].

ODTMS Solution Preparation:

Prepare a 1-2% (v/v) solution of ODTMS in a dry, anhydrous solvent like toluene or hexane

inside a fume hood. For example, add 0.5 mL of ODTMS to 49.5 mL of anhydrous toluene to
make a 1% solution.

Stir the solution gently to ensure homogeneity.

Surface Coating:

Immediately immerse the pre-cleaned and dried glass substrates into the ODTMS solution.

Ensure they are fully submerged.
Allow the reaction to proceed for 1 to 4 hours at room temperature with occasional gentle

agitation.

Post-coating Rinsing and Curing:

Remove the substrates from the ODTMS solution using clean tweezers.

Rinse them sequentially with fresh portions of the same anhydrous solvent (e.g., toluene) to
remove physisorbed (non-covalently bonded) molecules, followed by a rinse with ethanol.

Cure the coated substrates in an oven at 100-120°C for 30-60 minutes, or alternatively, allow
them to dry overnight in a vacuum desiccator. This step promotes further condensation and

cross-linking, enhancing monolayer stability.

The workflow for this procedure is summarized in the diagram below.
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ODTMS Treatment Workflow
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Characterization and Quality Control

To confirm successful ODTMS grafting and evaluate the quality of the hydrophobic coating, the following

characterization methods are employed.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 9 Tech Support

https://www.smolecule.com/products/s577256?utm_src=pdf-body-img
https://www.smolecule.com/products/s577256?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Table 2: Characterization Methods for ODTMS-Treated Glass

Method
Parameter
Measured

Expected Outcome for Quality Monolayer

Contact Angle Goniometry Water Contact Angle
(WCA)

Static WCA > 90°, typically 100°-120° [4]. Low
hysteresis (<10°) indicates a uniform film.

Atomic Force Microscopy
(AFM)

Surface Topography
& Roughness

Smooth, uniform morphology with nanoscale
features.

X-ray Photoelectron
Spectroscopy (XPS)

Surface Elemental
Composition

Increased Carbon (C) signal, decreased Silicon
(Si) and Oxygen (O) signals from the underlying

glass.

Fourier-Transform Infrared
Spectroscopy (FTIR)

Chemical Bond

Identification

Appearance of peaks corresponding to C-H

stretches (~2850-2960 cm⁻¹) from the alkyl
chain.

Performance Data and Comparison with Other
Treatments

The performance of ODTMS can be contextualized by comparing it with other common surface treatments

used in research.

Table 3: Comparison of Hydrophobic Glass Treatments

Treatment / Chemical Mechanism

Typical
Water
Contact
Angle

Key Advantages
Limitations /
Notes

ODTMS Covalent

siloxane
monolayer

100° - 120°
[4]

Durable, chemically

stable, resistant to
rinsing. Long alkyl

chain provides

Requires

anhydrous
conditions for
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Treatment / Chemical Mechanism

Typical
Water
Contact
Angle

Key Advantages
Limitations /
Notes

effective shielding
[1].

optimal
performance.

HMDS
(Hexamethyldisilazane)

Covalent
siloxane

monolayer

~90° - 100°
[4]

Faster reaction,
common for vapor-

phase deposition.

Less hydrophobic
than ODTMS;

shorter methyl
groups provide

less shielding [4].

Fluorinated Alkyl
Silanes

Covalent

siloxane
monolayer

>120° (Can

be
oleophobic)

Highest repellency;

can be both
hydrophobic and

oleophobic [1].

Significantly more

expensive than
ODTMS.

Silicone Oil (Passive
Adsorption)

Physical

adsorption at
interface

Variable,

often high

Simple application. Non-permanent

coating, can
desorb or

rearrange over
time [4].

Research has demonstrated the practical performance differences. For instance, a study on vesicle

interactions showed that Giant Unilamellar Vesicles (GUVs) ruptured much faster on ODTMS-modified

glass (~110 ms) compared to HMDS-modified glass (~350 ms), indicating a higher degree of hydrophobicity

and lower hydration for ODTMS [4].

Applications in Research and Drug Development

Hydrophobic glass created via ODTMS treatment finds critical applications in scientific and pharmaceutical

settings:

Microfluidics and Lab-on-a-Chip Devices: Hydrophobic channels can control fluid flow without

absorption, enabling precise droplet generation and manipulation [3].
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Enhanced Diagnostic Devices: Used in microscopes, diagnostic slides, and protective screens to

minimize contamination, facilitate sterilization, and reduce cleaning frequency. Hydrophobic coatings
can decrease bacterial adhesion by up to 60% [2].

Specialized Surface Science Studies: Provides a well-defined, non-polar solid interface for studying
biological interactions, such as the adsorption and rupture of lipid vesicles, which is a model for cell

membrane studies [4].
Pharmaceutical Packaging: Treated glass vials and containers can reduce drug adsorption to the

container walls, improving product stability and yield.

Troubleshooting and Best Practices

Low Contact Angle: This is often due to incomplete surface cleaning or contamination. Ensure

rigorous pre-cleaning (consider piranha or plasma treatment) and use fresh, anhydrous solvents.
Inadequate reaction time can also lead to low surface coverage.

Inconsistent/Spotty Coating: Caused by uneven pre-cleaning, the presence of water in the reaction
solution, or non-uniform drying. Always work in a controlled, moisture-free environment as much as

possible and ensure substrates are perfectly dry before coating.
Poor Durability: Results from a weakly bonded, physisorbed layer. Ensure proper rinsing with

solvent after coating to remove any unreacted molecules and follow the curing protocol to strengthen
the siloxane network.

Safety First: Always handle ODTMS and organic solvents in a fume hood. Piranha solution requires
specific training and extreme caution due to its severe hazards.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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treatment-for-glass-hydrophobicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 9 / 9 Tech Support

https://www.smolecule.com/products/b577256#odtms-surface-treatment-for-glass-hydrophobicity
https://www.smolecule.com/products/b577256#odtms-surface-treatment-for-glass-hydrophobicity
https://www.smolecule.com/products/b577256#odtms-surface-treatment-for-glass-hydrophobicity
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s577256?utm_src=pdf-bulk
https://www.smolecule.com/products/s577256?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

